
An In-depth Technical Guide to 3-Amino-N-(2-
furylmethyl)benzamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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3-Amino-N-(2-

furylmethyl)benzamide

Cat. No.: B2916719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Amino-N-(2-furylmethyl)benzamide is a chemical compound with potential applications in

pharmaceutical research and development. This technical guide provides a summary of its

known chemical properties. However, a comprehensive review of publicly available scientific

literature and chemical databases reveals a significant gap in experimental data concerning its

synthesis, purification, spectral characteristics, and biological activity. This document outlines

the available information and highlights areas requiring further investigation.

Chemical Properties
While experimental data is limited, basic chemical properties of 3-Amino-N-(2-
furylmethyl)benzamide have been reported by various chemical suppliers. These properties

are summarized in the tables below.
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Property Value Citation

IUPAC Name
3-Amino-N-(furan-2-

ylmethyl)benzamide

CAS Number 923526-76-5 [1]

Molecular Formula C₁₂H₁₂N₂O₂ [1]

SMILES
NC1=CC=CC(C(NCC2=CC=C

O2)=O)=C1
[1]

Physicochemical Properties
Property Value Citation

Molecular Weight 216.24 g/mol [1]

Topological Polar Surface Area

(TPSA)
68.26 Å² [1]

logP (Predicted) 1.7918 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 3 [1]

Rotatable Bonds 3 [1]

Note: The logP value is a computational prediction and has not been experimentally verified.

Experimental Data
A thorough search of scientific databases and literature reveals a notable absence of published

experimental data for 3-Amino-N-(2-furylmethyl)benzamide. The following sections detail the

specific data that is currently unavailable.

Physical Properties
Melting Point: No experimentally determined melting point has been reported.

Boiling Point: No experimentally determined boiling point has been reported.
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Solubility: Specific solubility data in common laboratory solvents (e.g., water, ethanol,

DMSO, DMF) is not available. General guidance from suppliers suggests selecting an

appropriate solvent based on the product's characteristics.[2]

Spectral Data
No publicly available experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry)

for 3-Amino-N-(2-furylmethyl)benzamide could be located. This information is crucial for

structural confirmation and quality control.

Synthesis and Purification
Detailed experimental protocols for the synthesis and purification of 3-Amino-N-(2-
furylmethyl)benzamide are not described in the reviewed literature. While general methods

for the synthesis of benzamide derivatives are known, a specific, validated protocol for this

compound is not available.

Biological Activity and Mechanism of Action
There is no published research on the biological activity, mechanism of action, or any

associated signaling pathways of 3-Amino-N-(2-furylmethyl)benzamide. Its structural

features, containing a benzamide and a furan moiety, are present in various biologically active

molecules, suggesting potential for pharmacological investigation. However, without

experimental data, any discussion of its potential therapeutic applications would be purely

speculative.

Logical Workflow for Future Research
Given the lack of available data, a logical workflow for the characterization of 3-Amino-N-(2-
furylmethyl)benzamide is proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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